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Compound of Interest

Compound Name:
4-Amino-3-bromo-5-

nitrobenzonitrile

CAS No.: 1239720-33-2

Cat. No.: B035978

Get Quote

Executive Summary
4-Amino-3-bromo-5-nitrobenzonitrile (CAS: 1239720-33-2) is a highly functionalized

aromatic intermediate used primarily in the synthesis of heterocyclic pharmaceuticals and

advanced dye precursors.[1][2][3] Its solubility profile is governed by a complex interplay

between strong electron-withdrawing groups (nitro, cyano, bromo) and a hydrogen-bond

donating amino group.

This guide provides a comprehensive solubility landscape derived from physicochemical

modeling and structural analog analysis (proxy data), alongside a rigorous experimental

protocol for precise solubility determination in drug development workflows.

Chemical Identity & Physicochemical Profile[2][4][5]
[6][7][8][9][10]
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Understanding the solubility of this compound requires analyzing its functional groups, which

create competing polarity vectors.

Property Data

CAS Number 1239720-33-2

IUPAC Name 4-Amino-3-bromo-5-nitrobenzonitrile

Molecular Formula C₇H₄BrN₃O₂

Molecular Weight 242.03 g/mol

Physical State Solid (Yellow to Orange crystalline powder)

XLogP3 (Predicted) ~1.8 – 2.1

H-Bond Donors 1 (Amino group)

H-Bond Acceptors 4 (Nitro, Cyano groups)

Structural Solubility Analysis
Hydrophobicity (The "Insoluble" Factor): The aromatic ring and the bromine atom contribute

significantly to lipophilicity. The calculated LogP (~2.[3][4]0) indicates a preference for

organic phases over aqueous media.

Polarity (The "Soluble" Factor): The nitro (

) and cyano (

) groups are strong dipoles. While they increase polarity, they do not sufficiently counteract
the hydrophobic core to permit water solubility.

Crystal Lattice Energy: The push-pull electronic nature (amino donor vs. nitro/cyano

acceptors) likely creates strong intermolecular charge-transfer complexes, increasing lattice

energy and reducing solubility in non-polar solvents like hexane.

Solubility Landscape
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As specific quantitative solubility data (mg/mL) for this exact CAS is not standardized in public

pharmacopeias, the following data is derived from structural analogs (e.g., 4-amino-3-

nitrobenzonitrile) and computational modeling.

Predicted Solubility Classes
Solvent Class

Representative
Solvent

Predicted Solubility
Mechanistic
Rationale

Aqueous Water (pH 7)
Insoluble (< 0.1

mg/mL)

High lattice energy

and lack of sufficient

hydrophilic surface

area.

Polar Aprotic DMSO, DMF, DMAc High (> 50 mg/mL)

Strong dipole-dipole

interactions disrupt

the crystal lattice

effectively.

Polar Protic Ethanol, Methanol
Moderate (1–10

mg/mL)

Soluble at elevated

temperatures; often

used for

recrystallization.

Chlorinated
Dichloromethane

(DCM)
Moderate to Good

Good solvation of the

aromatic core; useful

for extraction.

Non-Polar Hexane, Heptane Insoluble

Lack of polarity to

interact with

nitro/cyano dipoles.

Ethers Diethyl Ether, THF Low to Moderate

THF is superior to

ether due to better H-

bond acceptance from

the amino group.

Solvent Selection Decision Tree
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Solvent Selection for
4-Amino-3-bromo-5-nitrobenzonitrile
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Precipitation
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Figure 1: Decision matrix for solvent selection based on experimental intent.

Experimental Protocols for Solubility Determination
For regulatory filing or precise process chemistry, you must generate empirical data. Do not

rely on visual estimation.

Protocol A: Equilibrium Solubility (Shake-Flask Method)
Objective: Determine the thermodynamic solubility saturation point.

Preparation: Weigh approximately 50 mg of 4-Amino-3-bromo-5-nitrobenzonitrile into a 4

mL glass vial.

Solvent Addition: Add 1.0 mL of the target solvent (e.g., Ethanol).

Agitation: Place the vial on an orbital shaker or magnetic stirrer. Incubate at 25°C ± 1°C for

24 hours.
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Checkpoint: If the solid dissolves completely, add more solid until a visible precipitate

remains (saturation).

Filtration: Filter the supernatant using a 0.45 µm PTFE syringe filter (pre-saturated to prevent

adsorption).

Quantification: Dilute the filtrate 100x with Mobile Phase and analyze via HPLC.

Protocol B: HPLC Quantification Method
This method is self-validating for nitro-aromatic impurities.

Parameter Condition

Column
C18 Reverse Phase (e.g., Agilent Zorbax

Eclipse Plus, 4.6 x 100 mm, 3.5 µm)

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile (ACN)

Gradient 5% B to 95% B over 10 minutes

Flow Rate 1.0 mL/min

Detection
UV @ 254 nm (Aromatic ring) and 350 nm (Nitro

group specific)

Retention Time
Expect elution around 6.5–7.5 min

(Hydrophobic)

Applications & Process Implications
Recrystallization Strategy
The most critical application of solubility data is purification.

Primary Solvent: Ethanol or Methanol (dissolves the compound at reflux, ~70–80°C).

Anti-Solvent: Water.
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Procedure: Dissolve crude material in minimal boiling ethanol. Slowly add warm water until

slight turbidity persists. Clarify with a drop of ethanol, then cool slowly to 4°C. This exploits

the steep solubility curve in alcohols.

Reaction Solvent Choice
For nucleophilic aromatic substitution (SNAr) or reduction reactions:

Use DMSO or DMF: These solvents ensure the reagent is fully dissolved, preventing "hot

spots" or heterogeneous reaction kinetics which can lead to by-products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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